N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide

• IUPAC Name: 2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C19H23N7O2S/c1-13-21-22-18(29-13)20-16(27)12-25-10-8-14(9-11-25)17-23-24(2)19(28)26(17)15-6-4-3-5-7-15/h3-7,14H,8-12H2,1-2H3,(H,20,22,27)
• InChI Key: KAMIFTNFBUSVHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2CCC(CC2)C3=NN(C(=O)N3C4=CC=CC=C4)C
• Molecular Formula: C19H23N7O2S
• Molecular Weight: 413.5 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H23N7O2S and its molecular weight is 413.5. The purity is usually 95%.
BenchChem offers high-quality N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of derivatives containing similar structural motifs, such as 1,3,4-thiadiazol and 1,2,4-triazol, has been extensively studied. These compounds are characterized using modern analytical techniques, including MS, IR, and NMR, emphasizing the diversity of structures attainable through synthetic chemistry (Wang et al., 2010).

Antimicrobial Activities

• Certain derivatives have been evaluated for antimicrobial activities, with some showing promising results against a range of microorganisms. This highlights the potential pharmaceutical application of these compounds in developing new antimicrobial agents (Demirbaş et al., 2010).

Bioactivity and SAR Studies

• Bioactivity studies, including anticonvulsant and CNS depressant activities, alongside Structure-Activity Relationship (SAR) analyses, have been carried out. These studies provide insights into how structural modifications impact biological efficacy, guiding the development of more effective therapeutic agents (Kumudha, 2016).

Antitumor and Antioxidant Evaluations

• Research has also been conducted on the antitumor and antioxidant properties of compounds within this class. Such studies are crucial for identifying potential anticancer agents and antioxidants, contributing to the advancement of cancer treatment and prevention strategies (Hamama et al., 2013).

Crystal Structure Elucidation

• Crystallographic studies have provided detailed insights into the molecular and crystal structures of these compounds, facilitating a deeper understanding of their chemical behavior and interactions. This information is vital for drug design and the development of materials with specific properties (Ismailova et al., 2014).